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Compound of Interest

Compound Name: 4,4-Diethyl-2,2-dimethylhexane

Cat. No.: B14559871

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical compound 4,4-Diethyl-2,2-
dimethylhexane, focusing on its structural and physicochemical properties. Due to its nature
as a simple, highly branched alkane, it is not associated with complex biological signaling
pathways or extensive pharmacological research. The information presented is based on
computed data and established chemical principles.

Chemical Structure and Identification

4,4-Diethyl-2,2-dimethylhexane is a saturated hydrocarbon and a structural isomer of
dodecane. Its systematic IUPAC name precisely describes its molecular architecture: a six-
carbon (hexane) parent chain with two methyl groups at the second carbon and two ethyl
groups at the fourth carbon.

The structure features two quaternary carbon centers at positions C2 and C4, which
contributes to significant steric hindrance.[1] This compact, branched structure influences its
physical properties, such as boiling point and density, relative to its linear isomer, n-dodecane.

Structural Formula:
Canonical SMILES: CCC(CC)(CC)CC(C)(C)C[2]

InChl Key: CYPRMBGQWCLJBN-UHFFFAOYSA-NI[2]
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Physicochemical Properties

Quantitative data for 4,4-Diethyl-2,2-dimethylhexane is primarily derived from computational
models. Experimental data for this specific isomer is not widely available in published literature.

Property Value Source

Molecular Formula C12H26 PubChem|[2]
Molecular Weight 170.33 g/mol PubChem|[2]

Exact Mass 170.203450829 Da PubChem[2]

CAS Number 62184-89-8 PubChem|[2]
Computed LogP 4.639 ChemSrc

Boiling Point Data not available SpringerMaterials[2]
Melting Point Data not available

Density Data not available

Experimental Protocols

Specific experimental protocols detailing the synthesis or analysis of 4,4-Diethyl-2,2-
dimethylhexane are not readily found in scientific literature. However, general methodologies
for the synthesis and analysis of highly branched alkanes are well-established.

Conceptual Synthesis: The synthesis of such a specific branched alkane would likely involve
multi-step organic synthesis, potentially utilizing Grignard reagents or other organometallic
coupling reactions to construct the sterically hindered quaternary carbon centers. Isomerization
of linear alkanes like n-dodecane over transition metal catalysts is another potential, though
less specific, route.[3]

Analytical Workflow: A standard workflow for the identification and characterization of this
compound would involve:

e Separation: Gas Chromatography (GC) would be the primary method for separating the
compound from a mixture.
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« |dentification: Mass Spectrometry (MS), coupled with GC (GC-MS), would be used to
determine the molecular weight and fragmentation pattern, confirming the structure.

 Structural Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy (*H NMR and 13C
NMR) would provide definitive structural elucidation by identifying the chemical environments

of all hydrogen and carbon atoms.

The following diagram illustrates a generalized analytical workflow for characterizing a
branched alkane like 4,4-Diethyl-2,2-dimethylhexane.
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Caption: A generalized workflow for the analysis of branched alkanes.

Biological Activity and Signaling Pathways

As a simple, non-functionalized hydrocarbon, 4,4-Diethyl-2,2-dimethylhexane is not expected
to have specific biological activity or interact with signaling pathways. Alkanes are generally
considered biologically inert, although they can exhibit anesthetic effects at high concentrations
and may cause irritation. There is no evidence in the scientific literature to suggest this
compound is a subject of drug development or has any role in cellular signaling.

The diagram below illustrates the logical relationship regarding its expected biological
inertness.

4,4-Diethyl-2,2-dimethylhexane

Saturated Alkane
(Non-polar, non-functionalized)
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Caption: Logical basis for the expected biological inertness of the compound.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4,4-Diethyl-2,2-dimethylhexane is not available,
data for similar branched alkanes (e.g., dimethylhexanes) indicate that it should be handled as
a flammable liquid.[4][5][6] Vapors may form explosive mixtures with air.[7] It is likely to be a
skin irritant and may be harmful if swallowed or inhaled, with a risk of aspiration into the lungs.
[4][7] Standard laboratory safety precautions, including the use of personal protective
equipment (gloves, safety glasses) and working in a well-ventilated area or fume hood, are
essential.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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